Cas no 26911-66-0 (5,7-dimethylpyrazolo1,5-apyrimidin-2-ol)

• Product Name: 5,7-dimethylpyrazolo1,5-apyrimidin-2-ol
• CAS No: 26911-66-0
• MF: C₈H₉N₃O
• MW: 163.176561117172
• MDL: MFCD02691640
• CID: 287430
• PubChem ID: 301725
• Update Time: 2025-08-04

5,7-dimethylpyrazolo1,5-apyrimidin-2-ol Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-2(1H)-one,5,7-dimethyl-
• 5,7-dimethyl-1H-pyrazolo[1,5-a]pyrimidin-2-one
• 5,7-dimethyl-Pyrazolo[1,5-a]pyrimidin-2(1H)-one
• 5,7-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDIN-2-OL
• 2-hydroxy-5,7-dimethylpyrazolo(1,5-a)-pyrimidine
• 2-hydroxy-5,7-dimethylpyrazolo[1,5-a]pyrimidine
• 2-Hydroxy-5,7-dimethylpyrazolo< 1,5-a> pyrimidin
• 2-Hydroxy-5,7-dimethylpyrazolo< 2,3-a> pyrimidin
• 5,7-dimethyl-8-hydro-3-pyrazolino[2,3-a]pyrimidin-2-one
• 5,7-Dimethyl-pyrazolo[1,5-a]pyrimidine-2-ol
• AC1Q2IF3
• AC1Q2PDR
• ACMC-209gtx
• NSC179797
• 5,7-dimethylpyrazolo1,5-apyrimidin-2-ol
• SCHEMBL8822880
• 5,7-dimethyl-1H,2H-pyrazolo[1,5-a]pyrimidin-2-one
• FT-0729233
• VS-08924
• BBA91166
• 5, 7-dimethyl-1H-pyrazolo[1, 5-a]pyrimidin-2-one
• EN300-11941
• Pyrazolo[1,5-a]pyrimidin-2-one, 5,7-dimethyl-
• CS-0080332
• AKOS001027232
• MLS003106921
• 26911-66-0
• NSC-179797
• DTXSID60306792
• AKOS000117415
• Z56761471
• 5,7-dimethylpyrazolo[1,5-a]pyrimidin-2(1H)-one
• SMR001305232
• D74134
• CHEMBL1895173
• BBL028719
• STK771863
• STK328215
• DB-067705

• MDL： MFCD02691640
• Inchi： 1S/C8H9N3O/c1-5-3-6(2)11-7(9-5)4-8(12)10-11/h3-4H,1-2H3,(H,10,12)
• InChI Key： GTMSGUGXMUVWIS-UHFFFAOYSA-N
• SMILES： O=C1C=C2N=C(C)C=C(C)N2N1

Computed Properties

• Exact Mass: 163.07467
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 44.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 5,7-dimethylpyrazolo1,5-apyrimidin-2-ol

5,7-Dimethylpyrazolo[1,5-a]pyrimidin-2-ol: A Comprehensive Overview

The compound with CAS No. 26911-66-0, commonly referred to as 5,7-dimethylpyrazolo[1,5-a]pyrimidin-2-ol, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their diverse biological activities and potential applications in drug discovery. The long-tail keyword for this compound could be "5,7-dimethylpyrazolo[1,5-a]pyrimidin-2-ol synthesis and biological activity," highlighting its importance in both synthetic and applied research.

Recent studies have demonstrated that 5,7-dimethylpyrazolo[1,5-a]pyrimidin-2-ol exhibits promising anti-inflammatory and antioxidant properties. Researchers have explored its potential as a therapeutic agent in chronic inflammatory diseases and oxidative stress-related disorders. The methyl groups at positions 5 and 7 of the pyrazolo[1,5-a]pyrimidine ring are believed to play a critical role in modulating the compound's pharmacokinetic properties and bioavailability. These findings underscore the importance of structural modifications in enhancing the therapeutic potential of such compounds.

In terms of synthesis, 5,7-dimethylpyrazolo[1,5-a]pyrimidin-2-ol can be prepared via a variety of methods, including microwave-assisted synthesis and traditional multi-step organic reactions. A recent study published in *Journal of Medicinal Chemistry* reported a novel approach utilizing a one-pot reaction strategy to synthesize this compound with high yield and purity. This method not only simplifies the synthesis process but also reduces the environmental footprint compared to conventional methods.

The biological activity of 5,7-dimethylpyrazolo[1,5-a]pyrimidin-2-ol has been extensively studied using in vitro and in vivo models. Preclinical studies have shown that this compound demonstrates potent anti-proliferative effects against various cancer cell lines, particularly in breast and colon cancer models. Furthermore, it has been found to induce apoptosis in cancer cells through modulation of key signaling pathways such as the PI3K/AKT/mTOR pathway. These findings suggest that 5,7-dimethylpyrazolo[1,5-a]pyrimidin-2-ol could serve as a lead compound for the development of novel anticancer therapies.

Another area of active research on 5,7-dimethylpyrazolo[1,5-a]pyrimidin-2-ol is its role as a potential neuroprotective agent. Studies conducted on animal models of neurodegenerative diseases such as Alzheimer's disease have shown that this compound can mitigate oxidative stress and reduce neuronal damage. The ability of this compound to cross the blood-brain barrier makes it an attractive candidate for central nervous system-related therapeutics.

From an industrial perspective, 5,7-dimethylpyrazolo[1,5-a]pyrimidin-2-ol is increasingly being explored for its applications in agrochemicals and pest control. Its unique chemical structure provides it with insecticidal properties that could be harnessed to develop eco-friendly pesticides. Recent advancements in green chemistry have enabled the large-scale production of this compound using sustainable methodologies.

In conclusion, 5,7-dimethylpyrazolo[1,5-a]pyrimidin-2-ol (CAS No. 26911-66-0) is a versatile compound with a wide range of applications across multiple disciplines. Its structural features make it an ideal candidate for further research into drug development and material science. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing modern medicine and technology.